3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-bromo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 3-[6-[4-(4-acetylphenyl)piperazin-1-yl]-6-oxohexyl]-6-bromo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazolin-4-one
• InChI: InChI=1S/C26H35BrN4O3S/c1-18(32)19-6-9-21(10-7-19)29-13-15-30(16-14-29)24(33)5-3-2-4-12-31-25(34)22-17-20(27)8-11-23(22)28-26(31)35/h6-7,9-10,20,22-23H,2-5,8,11-17H2,1H3,(H,28,35)
• InChI Key: IJGUXGUZWBWLQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCCCN3C(=O)C4CC(CCC4NC3=S)Br
• Molecular Formula: C26H35BrN4O3S
• Molecular Weight: 563.6 g/mol

Description

3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-bromo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a useful research compound. Its molecular formula is C26H29BrN4O3S and its molecular weight is 557.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Surface Analysis

Research on compounds structurally related to the one often focuses on their crystal structure and surface analysis. These studies are pivotal for understanding the molecular arrangement and interactions, which have implications in drug design and material science. For example, Ullah and Stoeckli-Evans (2021) investigated the crystal structure and Hirshfeld surface analysis of a hydrochloride salt related to quinazolinone derivatives, providing insights into molecular interactions and stability (Ullah & Stoeckli-Evans, 2021).

Synthesis and Chemical Properties

The synthesis of novel chemical entities containing quinazolinone structures is a significant area of research, aiming at the development of new therapeutic agents or materials with unique properties. Acharyulu et al. (2010) detailed a method for synthesizing 2-(4-substitutedsulfonyl piperazin-1-yl-methyl)-3-aryl-quinazolin-4(3H)-one, showcasing the versatility of quinazolinone derivatives in chemical synthesis and potential applications in drug development (Acharyulu et al., 2010).

Antimicrobial and Antiviral Studies

Compounds with quinazolinone structures have been evaluated for their antimicrobial and antiviral properties. Selvakumar et al. (2018) synthesized morpholine substituted sulfonamide and urea derivatives with quinazolinone backbones, which showed enhanced antiviral activities against avian paramyxovirus, highlighting the potential of such derivatives in developing new antiviral drugs (Selvakumar et al., 2018).

Anticancer Activity

The investigation into the anticancer properties of quinazolinone derivatives is a critical research domain. The structural modifications of these compounds can lead to significant biological activities, including the inhibition of various cancer cell lines. Mehta et al. (2019) synthesized a series of quinazolinone derivatives and evaluated their antimicrobial and anticancer activities, showing promising results against specific cancer cell lines (Mehta et al., 2019).